Cas no 1955507-41-1 (2-(cyclopropylamino)propanenitrile hydrochloride)

• Product Name: 2-(cyclopropylamino)propanenitrile hydrochloride
• CAS No: 1955507-41-1
• MF: C₆H₁₁ClN₂
• MW: 146.617940187454
• MDL: MFCD30181074
• CID: 4631261
• PubChem ID: 122164131
• Update Time: 2025-05-24

2-(cyclopropylamino)propanenitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopropylamino)propanenitrile hydrochloride

• MDL： MFCD30181074
• Inchi： 1S/C6H10N2.ClH/c1-5(4-7)8-6-2-3-6;/h5-6,8H,2-3H2,1H3;1H
• InChI Key： UPADPUQOBZRDRB-UHFFFAOYSA-N
• SMILES： C(#N)C(NC1CC1)C.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Quaternary ammonium salts

Additional information on 2-(cyclopropylamino)propanenitrile hydrochloride

2-(Cyclopropylamino)Propanenitrile Hydrochloride: A Comprehensive Overview

2-(Cyclopropylamino)Propanenitrile Hydrochloride, also known by its CAS number 1955507-41-1, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery. The molecule consists of a cyclopropyl group attached to an amino propanenitrile backbone, with a hydrochloride counterion, making it a versatile compound for various chemical and biological studies.

The synthesis of 2-(Cyclopropylamino)Propanenitrile Hydrochloride involves a series of well-defined chemical reactions, including nucleophilic substitution and acid-base neutralization. Recent advancements in synthetic methodologies have allowed for more efficient and scalable production of this compound, which is crucial for its potential use in large-scale pharmaceutical applications. Researchers have explored various solvent systems and catalysts to optimize the reaction conditions, ensuring high yields and purity.

One of the most notable aspects of this compound is its bioactivity. Studies have shown that 2-(Cyclopropylamino)Propanenitrile Hydrochloride exhibits promising pharmacological properties, particularly in the context of central nervous system (CNS) disorders. Preclinical research indicates that it may modulate neurotransmitter systems, making it a potential candidate for treating conditions such as depression, anxiety, and neurodegenerative diseases. The cyclopropyl group is believed to play a critical role in enhancing the compound's bioavailability and receptor affinity.

In terms of chemical stability, 2-(Cyclopropylamino)Propanenitrile Hydrochloride demonstrates remarkable resilience under various storage conditions. This stability is attributed to the robust nature of the cyclopropane ring, which contributes to the compound's overall structural integrity. However, it is essential to handle this compound with care during synthesis and storage to prevent unintended side reactions or degradation.

The application of 2-(Cyclopropylamino)Propanenitrile Hydrochloride extends beyond pharmacology into materials science. Recent studies have explored its use as a precursor in the synthesis of advanced materials, such as polymers and nanomaterials. Its ability to form stable covalent bonds makes it an attractive option for developing high-performance materials with tailored properties.

In conclusion, 2-(Cyclopropylamino)Propanenitrile Hydrochloride, CAS number 1955507-41-1, represents a multifaceted compound with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with its promising bioactivity and stability, positions it as a valuable tool in both academic research and industrial development. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.